2-[(4-Chlorophenyl)sulfonyl]-3-(4-isopropylphenyl)acrylonitrile

• Molecular Formula: C18H16ClNO2S
• Molecular Weight: 345.8 g/mol
• IUPAC Name: (Z)-2-(4-chlorophenyl)sulfonyl-3-(4-propan-2-ylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H16ClNO2S/c1-13(2)15-5-3-14(4-6-15)11-18(12-20)23(21,22)17-9-7-16(19)8-10-17/h3-11,13H,1-2H3/b18-11-
• InChI Key: XEHQWBNVXZYUHD-WQRHYEAKSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C(/C#N)\S(=O)(=O)C2=CC=C(C=C2)Cl
• SMILES: CC(C)C1=CC=C(C=C1)C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl

Description

2-[(4-Chlorophenyl)sulfonyl]-3-(4-isopropylphenyl)acrylonitrile, commonly known as CSIA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the family of sulfonyl acrylonitriles and has been extensively studied for its biological and chemical properties.

Mechanism of Action

The mechanism of action of CSIA involves its ability to bind to the active site of enzymes and inhibit their activity. It has been shown to have a high affinity for the active site of carbonic anhydrase and cholinesterase, resulting in their inhibition. This inhibition leads to a decrease in the physiological activity of these enzymes, which can have therapeutic implications.
Biochemical and Physiological Effects:
CSIA has been shown to have several biochemical and physiological effects. It has been shown to have potent anti-inflammatory and analgesic effects in animal models. It has also been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of CSIA is its potent inhibitory activity against a variety of enzymes. This makes it a useful tool for studying the role of these enzymes in various physiological processes. However, one of the limitations of CSIA is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on CSIA. One area of research is the development of CSIA derivatives with improved potency and selectivity. Another area of research is the investigation of the potential therapeutic applications of CSIA in various diseases such as Alzheimer's disease and glaucoma. Additionally, further studies are needed to investigate the potential toxicity of CSIA and its derivatives.

Synthesis Methods

The synthesis of CSIA involves the reaction of 4-chlorobenzenesulfonyl chloride and 4-isopropylphenylacetonitrile in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as acetonitrile or dichloromethane under reflux conditions. The resulting product is then purified by column chromatography to obtain pure CSIA.

Scientific Research Applications

CSIA has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have potent inhibitory activity against a variety of enzymes such as carbonic anhydrase, cholinesterase, and acetylcholinesterase. These enzymes play a crucial role in various physiological processes and have been implicated in several diseases such as Alzheimer's disease and glaucoma.